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Compound of Interest

Compound Name: 2-Isopropenylaniline
CAS No.: 52562-19-3
Cat. No.: B1294904
Get Quote
Abstract

This technical guide provides a comprehensive overview of 2-isopropenylaniline (also known
as 2-(prop-1-en-2-yl)aniline), a substituted aniline of interest in synthetic chemistry and
potentially in drug discovery. Due to the limited availability of specific experimental data for this
compound, this document combines confirmed physicochemical properties with a discussion of
its theoretical reactivity and potential synthetic applications. This guide is intended for
researchers, scientists, and professionals in drug development who are interested in the
strategic use of novel building blocks.

Core Compound Identification

2-Isopropenylaniline is an aromatic amine with a molecular structure featuring an isopropenyl
group attached to the ortho position of an aniline ring.
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Identifier Value Citation
CAS Number 52562-19-3

Molecular Formula CoH11N

Molecular Weight 133.19 g/mol

2-(1-Methylethenyl)aniline, 2-
1-

Synonyms .
Methylethenyl)benzenamine,

o-Isopropenylaniline

Physicochemical Properties

The following table summarizes the known physical and chemical properties of 2-
isopropenylaniline.

Property Value Citation
Physical State Liquid

Appearance Clear yellow-green liquid

Boiling Point 95 °C at 13 mmHg

Density 0.978 g/mL at 25 °C

Refractive Index n20/D 1.57

Theoretical Synthesis Protocols

While specific literature detailing the synthesis of 2-isopropenylaniline is scarce, several
standard organic chemistry reactions can be proposed as viable synthetic routes. Below are
two detailed hypothetical protocols.

Wittig Reaction of 2-Aminoacetophenone

This approach utilizes the well-established Wittig reaction to form the isopropenyl group from a
ketone precursor.
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Experimental Protocol:
e Preparation of the Wittig Reagent (Methyltriphenylphosphonium bromide):

o In a flame-dried, two-neck round-bottom flask equipped with a reflux condenser and a
magnetic stir bar, dissolve triphenylphosphine in anhydrous toluene.

o Add methyl bromide and heat the mixture to reflux for 24 hours.

o Cool the reaction mixture to room temperature, and collect the precipitated
methyltriphenylphosphonium bromide by filtration.

o Wash the solid with cold toluene and dry under vacuum.
» Ylide Formation and Reaction with 2-Aminoacetophenone:

o Suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under
an inert atmosphere (e.g., nitrogen or argon).

o Cool the suspension to -78 °C in a dry ice/acetone bath.

o Slowly add a strong base, such as n-butyllithium, dropwise until the orange color of the
ylide persists.

o In a separate flask, dissolve 2-aminoacetophenone in anhydrous THF.

o Slowly add the 2-aminoacetophenone solution to the ylide suspension at -78 °C.

o Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.
e Work-up and Purification:

o Quench the reaction by the slow addition of saturated aqueous ammonium chloride
solution.

o Extract the agueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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o Filter and concentrate the solvent under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel using a
hexane/ethyl acetate gradient to yield 2-isopropenylaniline.

Step 1: Wittig Reagent Synthesis

Methyl Bromide
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Step 2: Ylide Formation and Reaction
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e To cite this document: BenchChem. [2-Isopropenylaniline: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294904/docs#2-isopropenylaniline-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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